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Compound of Interest |

2-Hydroxyquinoline-4-
Compound Name: ]
carboxamide

CAS No.: 119438-96-9

Cat. No.: B2963266

. J

Compound Profile & Hazard Identification

Before initiating any disposal workflow, you must validate the physicochemical properties of the
waste stream. This compound is a nitrogen-containing heterocycle often used as a scaffold in
medicinal chemistry.

Property Data

Chemical Name 2-Hydroxyquinoline-4-carboxamide

2-0Ox0-1,2-dihydroquinoline-4-carboxamide; 2-
Synonyms ] )
Quinolone-4-carboxamide

Molecular Formula

C10HsN202

Molecular Weight

188.18 g/mol

Physical State

Solid (Powder/Crystals)

Low in water; soluble in DMSO, DMF, and hot

Solubility
alcohols
o . Amphoteric (Amide and Phenolic/Lactam
Acidity/Basicity
tautomer)
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Risk Assessment (GHS Classification)
Based on structural analogs (e.g., 2-Hydroxyquinoline-4-carboxylic acid, CAS 84906-81-0).

Signal Word:WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Aquatic Toxicity: Many quinoline derivatives are harmful to aquatic life with long-lasting
effects. Do not release into municipal sewage systems.

Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. You must segregate this compound based on its phase
(solid vs. solution) to prevent cross-reactivity and ensure compliance with incineration
protocols.

Segregation Logic

e Solid Waste: Pure compound, contaminated weighing boats, filter papers, and solid residues.

e Liquid Waste A (Organic): Mother liquors (e.g., DMSO, Methanol, DMF) containing the
compound.

e Liquid Waste B (Aqueous): Aqueous buffers or quenched reaction mixtures.

Decision Tree: Waste Segregation
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Figure 1: Decision matrix for segregating 2-Hydroxyquinoline-4-carboxamide waste streams
to ensure compatibility with disposal facility protocols.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal
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Obijective: Prepare solid chemical waste for high-temperature incineration.

Containment: Collect the solid material in a wide-mouth high-density polyethylene (HDPE)
jar or a dedicated satellite accumulation container.

e Labeling: Affix a hazardous waste label. Explicitly write "2-Hydroxyquinoline-4-
carboxamide" and check "Toxic" and "Irritant.”

o Decontamination: Wipe down the exterior of the container with ethanol.

» Disposal Path: Transfer to your institution's Environmental Health & Safety (EHS)
department for High-Temperature Incineration.

o Why Incineration? The quinoline ring is stable. Landfilling is not recommended due to
potential leaching and groundwater contamination. Incineration at >1000°C ensures
complete destruction of the nitrogen heterocycle.

Protocol B: Liquid Waste (Solutions)

Objective: Safe disposal of reaction mixtures or HPLC waste.

o Compatibility Check: Ensure the waste solvent is compatible with the container (e.g., do not
put chlorinated solvents in standard polyethylene if long-term storage is expected; use glass
or fluorinated plastic).

e pH Adjustment (Aqueous Only): If the waste is aqueous, adjust pH to between 6 and 9 using
dilute HCI or NaOH before adding to the aqueous waste drum to prevent immediate
reactivity with other wastes.

¢ Precipitation (Optional for High Concentrations):

o If the concentration is high (>100 mM), consider precipitating the compound by cooling or
adding an anti-solvent (e.g., water to a DMSO solution).

o Filter the solid and dispose of it via Protocol A. This reduces the load on liquid waste
streams.

e Final Stream:
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o Organic Solvents: Dispose in "Non-Halogenated Organic Waste" (unless DCM/Chloroform
is present).

o Agqueous: Dispose in "Aqueous Hazardous Waste" (contains trace organics).

Emergency Spill Response

In the event of an accidental release, immediate containment is critical to prevent exposure and
environmental spread.

Spill Response Workflow

2. DON PPE 3. CONTAIN 4. CLEAN UP
Nitrile gloves, Goggles, Lab Coat Cover with absorbent pads Scoop into hazardous waste bag.
(N95 if dust is present) or dampen powder Wash area with soap/water.

5. REPORT
Contact EHS/Safety Officer

1. ALERT & EVACUATE

Notify personnel nearby

Click to download full resolution via product page
Figure 2: Step-by-step spill response protocol for 2-Hydroxyquinoline-4-carboxamide.
Specific Cleanup Steps:

o Powder Spill: Do not dry sweep. Cover with a damp paper towel (water or ethanol) to prevent
dust generation, then scoop up.

e Liquid Spill: Absorb with vermiculite, sand, or commercial spill pads.

o Decontamination: Wash the surface with a detergent solution followed by water. Collect all
rinsate as hazardous waste.

Regulatory Compliance

o United States (RCRA): This compound is not explicitly P-listed or U-listed. However, it must
be characterized as hazardous waste based on toxicity (characteristic waste) if it exhibits
specific criteria, or more commonly, managed as "Non-RCRA Regulated Hazardous Waste"
requiring incineration.
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e European Union (EWC): Classify under 16 05 06* (laboratory chemicals, consisting of or
containing hazardous substances, including mixtures of laboratory chemicals).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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